Cas no 207291-58-5 (ethyl 3,5-dichloro-4-hydroxybenzoate hydrate)

ethyl 3,5-dichloro-4-hydroxybenzoate hydrate structure
207291-58-5 structure
Product Name:ethyl 3,5-dichloro-4-hydroxybenzoate hydrate
CAS No:207291-58-5
MF:C9H10Cl2O4
MW:253.079301357269
CID:910376
PubChem ID:16212498
Update Time:2025-04-19

ethyl 3,5-dichloro-4-hydroxybenzoate hydrate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3,5-dichloro-4-hydroxybenzoate hydrate
    • 207291-58-5
    • DTXSID60583647
    • Ethyl 3,5-dichloro-4-hydroxybenzoate;hydrate
    • ETHYL 3,5-DICHLORO-4-HYDROXYBENZOATE HYD RATE, 98%
    • Ethyl 3,5-dichloro-4-hydroxybenzoate--water (1/1)
    • AKOS024319085
    • Inchi: 1S/C9H8Cl2O3.H2O/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5;/h3-4,12H,2H2,1H3;1H2
    • InChI Key: ZSWYUTGPAKJZFM-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C(=O)OCC)C=1)Cl)O.O

Computed Properties

  • Exact Mass: 251.9956142g/mol
  • Monoisotopic Mass: 251.9956142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 47.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 110-115 °C(lit.)
  • Solubility: Not determined

ethyl 3,5-dichloro-4-hydroxybenzoate hydrate Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • RTECS:DG7503500
  • Hazardous Material Identification: Xi

ethyl 3,5-dichloro-4-hydroxybenzoate hydrate Pricemore >>

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